Cas no 1153105-40-8 (3-fluoro-4-(2-fluorophenoxy)benzonitrile)

• Product Name: 3-fluoro-4-(2-fluorophenoxy)benzonitrile
• CAS No: 1153105-40-8
• MF: C₁₃H₇F₂NO
• MW: 231.197590112686
• MDL: MFCD12110249
• CID: 4573108
• PubChem ID: 43657441
• Update Time: 2025-10-29

3-fluoro-4-(2-fluorophenoxy)benzonitrile Chemical and Physical Properties

Names and Identifiers

• 3-Fluoro-4-(2-fluorophenoxy)benzonitrile
• Benzonitrile, 3-fluoro-4-(2-fluorophenoxy)-
• 3-fluoro-4-(2-fluorophenoxy)benzonitrile

• MDL： MFCD12110249
• Inchi： 1S/C13H7F2NO/c14-10-3-1-2-4-12(10)17-13-6-5-9(8-16)7-11(13)15/h1-7H
• InChI Key： KRNLPBLXHDMAKU-UHFFFAOYSA-N
• SMILES： C(#N)C1=CC=C(OC2=CC=CC=C2F)C(F)=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Diphenylethers

Additional information on 3-fluoro-4-(2-fluorophenoxy)benzonitrile

Exploring the Properties and Applications of 3-Fluoro-4-(2-Fluorophenoxy)Benzonitrile (CAS No. 1153105-40-8)

3-Fluoro-4-(2-fluorophenoxy)benzonitrile (CAS No. 1153105-40-8) is a specialized organic compound that has garnered significant attention in the fields of pharmaceuticals, agrochemicals, and material science. This compound, characterized by its unique fluorinated aromatic structure, offers a range of applications due to its chemical stability and reactivity. In this article, we delve into its properties, synthesis, and potential uses, while also addressing common queries related to fluorinated benzonitrile derivatives.

The molecular structure of 3-fluoro-4-(2-fluorophenoxy)benzonitrile features a benzonitrile core substituted with fluorine atoms and a phenoxy group. This configuration enhances its utility in cross-coupling reactions, making it a valuable intermediate in organic synthesis. Researchers often explore its role in the development of pharmaceutical intermediates, particularly in the design of bioactive molecules targeting neurological and metabolic disorders.

One of the most frequently asked questions about CAS No. 1153105-40-8 revolves around its synthesis. The compound is typically prepared through a multi-step process involving nucleophilic aromatic substitution and palladium-catalyzed coupling reactions. Its high purity and yield make it a preferred choice for industrial applications. Additionally, its thermal stability and solubility in common organic solvents further enhance its practicality in laboratory settings.

In the pharmaceutical industry, 3-fluoro-4-(2-fluorophenoxy)benzonitrile is often utilized as a building block for drug discovery. Its fluorine atoms contribute to the metabolic stability of potential drug candidates, a feature highly sought after in modern medicinal chemistry. Recent studies have highlighted its potential in developing kinase inhibitors and G-protein-coupled receptor (GPCR) modulators, aligning with the growing demand for targeted therapies.

Beyond pharmaceuticals, this compound finds applications in agrochemical research. Its structural attributes make it suitable for designing herbicides and pesticides with improved efficacy and environmental safety. The incorporation of fluorine atoms often enhances the bioavailability and selectivity of these agrochemicals, addressing concerns about sustainable farming practices.

The market for fluorinated aromatic compounds like 3-fluoro-4-(2-fluorophenoxy)benzonitrile is expanding, driven by advancements in green chemistry and the push for eco-friendly alternatives. Companies are increasingly investing in scalable synthesis methods to meet the rising demand. Furthermore, regulatory agencies are emphasizing the importance of safe handling and waste management protocols, ensuring compliance with global standards.

For researchers and industry professionals, understanding the spectroscopic properties of CAS No. 1153105-40-8 is crucial. Techniques such as NMR spectroscopy and mass spectrometry are commonly employed to characterize its purity and structural integrity. These analytical methods are essential for quality control, particularly in high-stakes applications like drug development.

In conclusion, 3-fluoro-4-(2-fluorophenoxy)benzonitrile (CAS No. 1153105-40-8) stands out as a versatile and valuable compound in multiple scientific domains. Its unique chemical properties, coupled with its broad applicability, make it a subject of ongoing research and innovation. As the scientific community continues to explore its potential, this compound is poised to play a pivotal role in shaping the future of fluorinated organic chemistry.